Cas no 2248257-46-5 (Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane])
Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] Chemical and Physical Properties
Names and Identifiers
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- 2248257-46-5
- EN300-6506783
- hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane]
- Spiro[2,3,4a,6,7,7a-hexahydrocyclopenta[b][1,4]dithiine-5,2'-oxirane]
- Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane]
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- Inchi: 1S/C8H12OS2/c1-2-8(5-9-8)7-6(1)10-3-4-11-7/h6-7H,1-5H2
- InChI Key: QQSOHSQLKPDUEM-UHFFFAOYSA-N
- SMILES: S1CCSC2CCC3(CO3)C12
Computed Properties
- Exact Mass: 188.03295735g/mol
- Monoisotopic Mass: 188.03295735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.1Ų
Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506783-0.05g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 0.05g |
$1381.0 | 2025-03-14 | |
| Enamine | EN300-6506783-0.1g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 0.1g |
$1447.0 | 2025-03-14 | |
| Enamine | EN300-6506783-0.25g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 0.25g |
$1513.0 | 2025-03-14 | |
| Enamine | EN300-6506783-0.5g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 0.5g |
$1577.0 | 2025-03-14 | |
| Enamine | EN300-6506783-1.0g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 1.0g |
$1643.0 | 2025-03-14 | |
| Enamine | EN300-6506783-2.5g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 2.5g |
$3220.0 | 2025-03-14 | |
| Enamine | EN300-6506783-5.0g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 5.0g |
$4764.0 | 2025-03-14 | |
| Enamine | EN300-6506783-10.0g |
hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] |
2248257-46-5 | 95.0% | 10.0g |
$7065.0 | 2025-03-14 |
Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane]
Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane]: A Comprehensive Overview
Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane], also known by its CAS Registry Number No 2248257-46-5, is a unique organic compound with a complex spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing molecular architecture and potential applications in drug design and advanced materials. The spirocyclic system combines a cyclopentadiene ring fused with a dithiane moiety and an oxirane (epoxide) group, creating a highly functionalized molecule with versatile reactivity.
Recent studies have highlighted the importance of Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the creation of bioactive compounds with potential anti-inflammatory and anticancer properties. The dithiane ring contributes to the molecule's stability and reactivity, while the oxirane group introduces electrophilic sites that can be exploited for further functionalization.
The synthesis of No 2248257-46-5 involves a multi-step process that typically begins with the preparation of the cyclopentadiene derivative. This is followed by the formation of the dithiane ring through sulfur-based cyclization reactions. The final step involves the incorporation of the oxirane group via epoxidation techniques. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.
In terms of physical properties, Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] exhibits a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it maintains structural integrity under mild reaction conditions.
The application of CAS No 2248257-46-5 extends beyond pharmaceuticals into materials science. Scientists have investigated its potential as a precursor for advanced polymers and nanomaterials due to its ability to form cross-linked networks upon thermal or photochemical activation. This property makes it a promising candidate for applications in coatings, adhesives, and electronic materials.
Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] at an unprecedented level of detail. These studies have provided insights into its bonding interactions and reaction mechanisms, paving the way for more efficient synthetic routes and novel functionalizations.
In conclusion, Hexahydrospiro[cyclopenta[b][1,4]dithiine-5,2'-oxirane] (CAS No 2248257-46-5) stands as a remarkable example of how complex molecular architectures can lead to innovative solutions in chemistry and materials science. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play a significant role in future technological advancements.
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